Cas no 1261668-52-3 (2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1261668-52-3
• MF: C₅H₃ClFNO₃S
• MW: 211.598622560501
• CID: 4920622
• Update Time: 2025-10-30

2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-hydroxypyridine-4-sulfonyl chloride
• 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)4-1-5(7)8-2-3(4)9/h1-2,9H
• InChI Key： ZAUQUOORDBMVEY-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(N=CC=1O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride

Introduction to 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride (CAS No: 1261668-52-3)

2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1261668-52-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its sulfonyl chloride functional group and the presence of both fluoro and hydroxyl substituents on the pyridine ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The fluoro and hydroxypyridine moieties in 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride contribute to its remarkable reactivity and versatility. The fluoro group is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a preferred substituent in drug design. On the other hand, the hydroxyl group provides a site for further functionalization, enabling the construction of more complex molecular architectures. These properties have positioned this compound as a key building block in the synthesis of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for cancer, inflammation, and infectious diseases. The sulfonyl chloride moiety in 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride is particularly interesting because it can undergo nucleophilic substitution reactions to form sulfonamides, which are prevalent in many pharmacologically active compounds. For instance, studies have demonstrated that sulfonamides derived from pyridine sulfonyl chlorides exhibit potent inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial for cancer cell proliferation.

One of the most compelling applications of 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the pyridine sulfonyl chloride scaffold into kinase inhibitors, researchers can achieve high selectivity and potency. For example, recent studies have shown that pyridine-based sulfonamides can inhibit tyrosine kinases such as Janus kinases (JAKs) and platelet-derived growth factor receptors (PDGFRs), which are involved in inflammatory responses and tumor growth.

The fluoro substitution at the 2-position of the pyridine ring enhances the metabolic stability of these inhibitors by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the hydroxyl group at the 5-position can be further modified to introduce additional pharmacophores that improve binding affinity to target proteins. This flexibility makes 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride an indispensable tool for medicinal chemists seeking to design next-generation drugs.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins with small molecules can effectively inhibit infection. Pyridine sulfonyl chlorides have been explored as scaffolds for antiviral drugs due to their ability to interact with viral proteases and polymerases. For instance, derivatives of 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride have been investigated as inhibitors of HIV protease, an enzyme essential for viral maturation.

The synthesis of 2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through a sequence of halogenation, sulfonylation, and functional group interconversion reactions. The availability of high-quality starting materials and well-established synthetic protocols has made this compound accessible to academic and industrial researchers alike. This accessibility is crucial for conducting rapid hit-to-drug discovery campaigns, where large libraries of analogs need to be synthesized and screened for biological activity.

In conclusion,2-Fluoro-5-hydroxypyridine-4-sulfonyl chloride (CAS No: 1261668-52-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable the synthesis of bioactive molecules with tailored properties for treating various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain indispensable tools for drug discovery and development.